Cas no 794460-96-1 (1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide, N,N',N''-trihexyl-)

• Product Name: 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide, N,N',N''-trihexyl-
• CAS No: 794460-96-1
• MF: C₃₂H₆₅N₇O₃
• MW: 595.903608083725
• CID: 532821
• PubChem ID: 71402848
• Update Time: 2025-04-19

1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide, N,N',N''-trihexyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetamide, N,N',N''-trihexyl-
• 2-[4,7-bis[2-(hexylamino)-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]-N-hexylacetamide
• 794460-96-1
• DTXSID80823794
• 2,2',2''-(1,4,7,10-Tetraazacyclododecane-1,4,7-triyl)tris(N-hexylacetamide)

• Inchi： 1S/C32H65N7O3/c1-4-7-10-13-16-34-30(40)27-37-21-19-33-20-22-38(28-31(41)35-17-14-11-8-5-2)24-26-39(25-23-37)29-32(42)36-18-15-12-9-6-3/h33H,4-29H2,1-3H3,(H,34,40)(H,35,41)(H,36,42)
• InChI Key： XZDGJOZQSRQMKI-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC(NCCCCCC)=O)CCNCCN(CC(NCCCCCC)=O)CC1)NCCCCCC

Computed Properties

• Exact Mass: 595.51488896g/mol
• Monoisotopic Mass: 595.51488896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 21
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 109Ų